Cas no 1805822-94-9 (Ethyl 2-(3-bromopropanoyl)-6-chlorobenzoate)

• Product Name: Ethyl 2-(3-bromopropanoyl)-6-chlorobenzoate
• CAS No: 1805822-94-9
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4955386
• Update Time: 2025-06-23

Ethyl 2-(3-bromopropanoyl)-6-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropanoyl)-6-chlorobenzoate

• Inchi： 1S/C12H12BrClO3/c1-2-17-12(16)11-8(10(15)6-7-13)4-3-5-9(11)14/h3-5H,2,6-7H2,1H3
• InChI Key： XEPHIPQOLKYNDE-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1C(=O)OCC)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(3-bromopropanoyl)-6-chlorobenzoate

Ethyl 2-(3-bromopropanoyl)-6-chlorobenzoate (CAS No. 1805822-94-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(3-bromopropanoyl)-6-chlorobenzoate, identified by its unique chemical identifier CAS No. 1805822-94-9, represents a significant compound in the realm of pharmaceutical chemistry. This ester derivative, characterized by its 2-(3-bromopropanoyl)-6-chlorobenzoate structure, has garnered considerable attention due to its utility as a key intermediate in the synthesis of various bioactive molecules. The presence of both bromine and chlorine substituents on the benzoate core enhances its reactivity, making it a valuable building block for medicinal chemists.

The compound's molecular architecture, featuring a benzoic acid backbone modified with an ethyl ester group at the 2-position and a brominated propanoyl chain at the 3-position, endows it with distinct chemical properties. These properties are particularly advantageous in facilitating diverse chemical transformations, including nucleophilic substitution reactions, cross-coupling reactions, and condensation reactions. Such versatility has positioned Ethyl 2-(3-bromopropanoyl)-6-chlorobenzoate as a cornerstone in the development of novel therapeutic agents.

Recent advancements in synthetic methodologies have further highlighted the importance of Ethyl 2-(3-bromopropanoyl)-6-chlorobenzoate in drug discovery. For instance, its incorporation into heterocyclic frameworks has been explored as a strategy to enhance binding affinity and selectivity in target proteins. Studies have demonstrated its role in generating derivatives with potential applications in treating neurological disorders, infectious diseases, and inflammatory conditions. The ability to modify its structure while retaining its core functionality has made it an indispensable tool for medicinal chemists.

The bromine and chlorine atoms present in Ethyl 2-(3-bromopropanoyl)-6-chlorobenzoate serve as critical handles for further functionalization. These halogen atoms can be selectively displaced by various nucleophiles, allowing for the introduction of diverse pharmacophores. This characteristic has been leveraged in the synthesis of small-molecule inhibitors targeting enzymes such as kinases and proteases. Moreover, the compound's compatibility with palladium-catalyzed cross-coupling reactions has opened up avenues for constructing complex molecular architectures with high precision.

In the context of modern drug development, Ethyl 2-(3-bromopropanoyl)-6-chlorobenzoate has found applications in fragment-based drug design. By serving as a scaffold, it enables the rapid assembly of libraries of compounds that can be screened for biological activity. This approach has been particularly effective in identifying lead compounds that exhibit promising pharmacological profiles. The compound's structural features have also been utilized to develop probes for biochemical assays, aiding in the elucidation of enzyme mechanisms and pathways relevant to human health.

The synthesis of Ethyl 2-(3-bromopropanoyl)-6-chlorobenzoate itself is a testament to the ingenuity of organic chemistry. Traditional methods involve multi-step sequences that often require careful optimization to achieve high yields and purity. However, recent innovations have streamlined these processes, making it more accessible for industrial-scale production. Advances in catalytic systems and green chemistry principles have further reduced the environmental footprint of its synthesis, aligning with global efforts towards sustainable pharmaceutical manufacturing.

One notable application of Ethyl 2-(3-bromopropanoyl)-6-chlorobenzoate is in the development of antiviral agents. The structural motifs present in this compound have been shown to interact with viral proteases and polymerases, inhibiting their activity and thereby reducing viral replication. Researchers have harnessed its reactivity to design molecules that mimic natural substrates or disrupt essential viral processes. This work underscores the compound's potential as a precursor for next-generation antiviral therapies.

Furthermore, Ethyl 2-(3-bromopropanoyl)-6-chlorobenzoate has been explored in the field of materials science. Its ability to undergo polymerization reactions has led to the creation of novel polymeric materials with unique properties. These materials find applications in coatings, adhesives, and even biodegradable polymers used in medical implants. The versatility of this compound highlights its broad utility beyond traditional pharmaceutical applications.

The future prospects for Ethyl 2-(3-bromopropanoyl)-6-chlorobenzoate are promising, driven by ongoing research and technological advancements. As synthetic methodologies continue to evolve, new derivatives and applications are likely to emerge. Collaborative efforts between academia and industry will be crucial in unlocking the full potential of this compound and translating laboratory discoveries into tangible benefits for society.